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Compound of Interest

Compound Name: Caprinol

CAS No.: 75847-63-1

Cat. No.: B1210381

Get Quote

Application Note & Protocols

Audience: Researchers, scientists, and drug development professionals.

Introduction: Caprinol is a term often associated with dietary supplements containing medium-

chain triglycerides (MCTs). The primary active components are typically caprylic acid (octanoic

acid, C8) and capric acid (decanoic acid, C10). Accurate qualitative and quantitative analysis of

these fatty acids is crucial for quality control, formulation development, and understanding their

physiological effects. This document outlines the application of key spectroscopic techniques—

Gas Chromatography-Mass Spectrometry (GC-MS), Nuclear Magnetic Resonance (NMR)

Spectroscopy, and Fourier-Transform Infrared (FTIR) Spectroscopy—for the comprehensive

analysis of these components.

Application Notes: Spectroscopic Methodologies
Gas Chromatography-Mass Spectrometry (GC-MS)
Principle: GC-MS is a powerful technique for separating and identifying individual components

within a mixture. For fatty acid analysis, samples are often derivatized to form more volatile
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fatty acid methyl esters (FAMEs).[1] The gas chromatograph separates these FAMEs based on

their boiling points and interactions with a capillary column. The mass spectrometer then

fragments the eluted compounds and identifies them based on their unique mass-to-charge

ratio (m/z) and fragmentation patterns.[2]

Application: GC-MS is the gold standard for the precise quantification of the fatty acid profile in

Caprinol. It provides high sensitivity and specificity, allowing for the accurate determination of

the relative percentages of caprylic acid, capric acid, and other potential fatty acids. Single ion

monitoring (SIM) mode can be employed for enhanced sensitivity in detecting trace

components.[3]

Quantitative Data Summary: The following table summarizes typical data obtained from a GC-

MS analysis of FAMEs derived from Caprinol components. Retention times are dependent on

the specific column and temperature program used.

Fatty Acid (as
FAME)

Common
Abbreviation

Molecular Weight (
g/mol )

Typical Key Mass
Fragments (m/z)

Methyl octanoate C8:0-ME 158.24
74, 87, 101, 115, 127,

158

Methyl decanoate C10:0-ME 186.29
74, 87, 101, 143, 155,

186

Methyl laurate C12:0-ME 214.35
74, 87, 101, 171, 183,

214

Note: The fragment at m/z 74 is the characteristic McLafferty rearrangement product for

saturated FAMEs and is often the base peak.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Principle: NMR spectroscopy provides detailed information about the chemical structure and

quantity of molecules in a sample. ¹H NMR (proton NMR) can distinguish protons in different

chemical environments, while ¹³C NMR provides information about the carbon skeleton. For

quantitative NMR (qNMR), the integral of a signal is directly proportional to the number of
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nuclei giving rise to that signal, allowing for accurate molar ratio determination without the need

for derivatization.[4][5][6]

Application: NMR is highly effective for the structural confirmation of caprylic and capric acids

and for determining their relative molar ratios in a sample. It is a non-destructive technique and

can provide a rapid overview of the sample's composition. The acidic proton of the carboxyl

group is a highly characteristic signal, appearing far downfield (around 12 ppm).[7]

Quantitative Data Summary: The table below lists characteristic chemical shifts (δ) for caprylic

and capric acids in a typical deuterated solvent like CDCl₃.

Group Assignment
¹H Chemical Shift
(ppm)

¹³C Chemical Shift
(ppm)

-COOH
Carboxylic Acid

Proton

10.0 - 12.5 (singlet,

broad)
178 - 185

α-CH₂
Methylene adjacent to

C=O
2.3 - 2.4 (triplet) 33 - 35

-(CH₂)n- Bulk Methylene Chain 1.2 - 1.4 (multiplet) 22 - 32

ω-CH₃
Terminal Methyl

Group
0.8 - 0.9 (triplet) ~14

Fourier-Transform Infrared (FTIR) Spectroscopy
Principle: FTIR spectroscopy measures the absorption of infrared radiation by a sample, which

excites molecular vibrations. Specific functional groups absorb IR radiation at characteristic

frequencies, providing a molecular "fingerprint." For carboxylic acids like those in Caprinol, key

absorptions include the O-H stretch of the carboxyl group and the C=O carbonyl stretch.[8]

Application: FTIR is an excellent tool for rapid quality control and material identification. It can

quickly confirm the presence of carboxylic acids and the aliphatic nature of the sample. While

less precise for quantifying individual fatty acids in a mixture compared to GC-MS or NMR, it

can be used quantitatively with proper calibration to assess overall composition or detect gross

adulteration.[9][10]
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Quantitative Data Summary: This table shows the characteristic IR absorption bands for the

medium-chain fatty acids found in Caprinol.

Vibrational Mode Functional Group
Characteristic
Wavenumber
(cm⁻¹)

Appearance

O-H Stretch Carboxylic Acid 2500 - 3300 Very broad, strong

C-H Stretch Aliphatic (CH₂, CH₃) 2850 - 2960 Strong, sharp

C=O Stretch
Carbonyl (Carboxylic

Acid)
1690 - 1760 Very strong, sharp

C-O Stretch Carboxylic Acid 1210 - 1320 Strong

O-H Bend Carboxylic Acid 910 - 950 Broad, medium
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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